Cas no 185451-41-6 (1H-Pyrazol-5-ol, 4-chloro-1-methyl-)

• Product Name: 1H-Pyrazol-5-ol, 4-chloro-1-methyl-
• CAS No: 185451-41-6
• MF: C₄H₅ClN₂O
• MW: 132.54829955101
• CID: 3828585
• PubChem ID: 71348791
• Update Time: 2025-04-22

1H-Pyrazol-5-ol, 4-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 4-chloro-1-methyl-
• DTXSID60774674
• 185451-41-6
• 4-Chloro-2-methyl-1H-pyrazol-3(2H)-one
• 4-chloro-1-methyl-1H-pyrazol-5-ol
• 185451-44-9
• 4-Chloro-2-methyl-1,2-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C4H5ClN2O/c1-7-4(8)3(5)2-6-7/h2,8H,1H3
• InChI Key： HHSYIQKBQUIEDV-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C(Cl)C=N1

Computed Properties

• Exact Mass: 132.0090405Da
• Monoisotopic Mass: 132.0090405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų